Cas no 2227870-96-2 ((2S)-2-(4-bromo-2-methylphenyl)oxirane)

• Product Name: (2S)-2-(4-bromo-2-methylphenyl)oxirane
• CAS No: 2227870-96-2
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 6449366
• PubChem ID: 165686234
• Update Time: 2025-06-14

(2S)-2-(4-bromo-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-bromo-2-methylphenyl)oxirane
• 2227870-96-2
• EN300-1921169

• Inchi： 1S/C9H9BrO/c1-6-4-7(10)2-3-8(6)9-5-11-9/h2-4,9H,5H2,1H3/t9-/m1/s1
• InChI Key： MXWVGBGBEWPVPF-SECBINFHSA-N
• SMILES： BrC1C=CC(=C(C)C=1)[C@H]1CO1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(4-bromo-2-methylphenyl)oxirane

Comprehensive Overview of (2S)-2-(4-bromo-2-methylphenyl)oxirane (CAS No. 2227870-96-2)

The compound (2S)-2-(4-bromo-2-methylphenyl)oxirane (CAS No. 2227870-96-2) is a chiral epoxide derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. With its unique structural features, this compound serves as a versatile intermediate in the development of bioactive molecules. The presence of a bromine substituent and a methyl group on the aromatic ring, combined with the oxirane (epoxide) functionality, makes it a valuable building block for asymmetric synthesis and drug discovery.

In recent years, the demand for chiral intermediates like (2S)-2-(4-bromo-2-methylphenyl)oxirane has surged due to their critical role in the synthesis of enantiomerically pure pharmaceuticals. Researchers are particularly interested in its potential applications in catalysis, medicinal chemistry, and material science. The compound's CAS No. 2227870-96-2 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial settings.

One of the key advantages of (2S)-2-(4-bromo-2-methylphenyl)oxirane is its ability to undergo ring-opening reactions, which are pivotal in constructing complex molecular architectures. This property aligns with the current trend of green chemistry and sustainable synthesis, as it enables efficient routes to target molecules with minimal waste. The compound's chirality also makes it a subject of interest for studies on stereoselective transformations, a hot topic in modern organic chemistry.

From a commercial perspective, (2S)-2-(4-bromo-2-methylphenyl)oxirane is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research organizations (CROs) frequently list this compound in their portfolios, catering to the needs of drug developers and academic researchers. Its CAS No. 2227870-96-2 is a common identifier in procurement databases, highlighting its relevance in the supply chain.

The synthesis and characterization of (2S)-2-(4-bromo-2-methylphenyl)oxirane involve advanced techniques such as NMR spectroscopy, HPLC, and X-ray crystallography. These methods ensure the compound's purity and stereochemical integrity, which are critical for its applications. Recent publications have explored its use in cross-coupling reactions and bioconjugation, further expanding its utility in cutting-edge research.

In summary, (2S)-2-(4-bromo-2-methylphenyl)oxirane (CAS No. 2227870-96-2) is a promising chiral epoxide with broad applications in synthetic and medicinal chemistry. Its unique structural attributes and reactivity profile make it a valuable tool for researchers aiming to develop novel therapeutics and functional materials. As the scientific community continues to explore its potential, this compound is expected to remain a focal point in the advancement of asymmetric synthesis and drug discovery.